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Compound of Interest

Compound Name: Glycyl-L-prolinamide

CAS No.: 52208-82-9

Cat. No.: B3061112 Get Quote

An In-depth Exploration of the Synthesis, Characterization, and Potential Applications of Glycyl-

Prolinamide

Introduction
H-Gly-Pro-NH2, also known as glycyl-prolinamide, is a dipeptide amide that has garnered

interest within the scientific community for its potential applications in drug development and

biochemical research. Composed of the amino acids glycine and proline, with a C-terminal

amide group, this molecule possesses a unique structural conformation that influences its

biological activity. This technical guide provides a comprehensive overview of H-Gly-Pro-NH2,

detailing its chemical properties, synthesis, analytical characterization, and known biological

significance, offering valuable insights for researchers, scientists, and professionals in the field

of drug development.

While a dedicated CAS number for H-Gly-Pro-NH2 is not readily found in major chemical

databases, its fundamental properties can be accurately determined. The molecular formula for

H-Gly-Pro-NH2 is C7H13N3O2, and its calculated molecular weight is approximately 171.20

g/mol . For reference, the closely related, non-amidated dipeptide, Glycyl-L-proline, has a CAS

number of 704-15-4 and a molecular weight of 172.18 g/mol [1][2].
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A clear understanding of the fundamental physicochemical properties of H-Gly-Pro-NH2 is

essential for its application in research and development. The following table summarizes its

key molecular identifiers.

Property Value Source

Systematic Name

(S)-1-(2-

aminoacetyl)pyrrolidine-2-

carboxamide

-

Molecular Formula C7H13N3O2 Calculated

Molecular Weight 171.20 g/mol Calculated

Related CAS Number 704-15-4 (for Glycyl-L-proline) [1]

Synthesis and Purification
The synthesis of H-Gly-Pro-NH2, like other small peptides, is typically achieved through

standard solid-phase or solution-phase peptide synthesis methodologies. The choice of

strategy often depends on the desired scale and purity of the final product.

Solution-Phase Synthesis Workflow
Solution-phase synthesis offers scalability and allows for the purification of intermediates at

each step, ensuring high purity of the final product. A general workflow involves the coupling of

protected amino acids followed by deprotection and amidation.

Figure 1: Generalized workflow for the solution-phase synthesis of H-Gly-Pro-NH2.

Experimental Protocol: Solution-Phase Synthesis

Activation of N-protected Glycine: N-protected glycine (e.g., Boc-Gly-OH or Fmoc-Gly-OH) is

dissolved in a suitable organic solvent (e.g., dichloromethane or dimethylformamide). A

coupling agent, such as dicyclohexylcarbodiimide (DCC) and an additive like 1-

hydroxybenzotriazole (HOBt) to suppress racemization, is added to the solution to activate

the carboxylic acid group.
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Coupling Reaction: Proline amide (H-Pro-NH2) is added to the activated glycine solution.

The reaction is stirred at room temperature until completion, which can be monitored by thin-

layer chromatography (TLC).

Work-up and Purification of Protected Dipeptide: The reaction mixture is filtered to remove

the dicyclohexylurea (DCU) byproduct. The filtrate is then washed successively with dilute

acid, base, and brine to remove unreacted starting materials and other impurities. The

organic layer is dried over anhydrous sodium sulfate and concentrated to yield the protected

dipeptide, which can be further purified by column chromatography.

Deprotection: The protecting group on the N-terminus of the dipeptide is removed. For a Boc

group, this is typically achieved by treatment with an acid such as trifluoroacetic acid (TFA).

For an Fmoc group, a mild base like piperidine is used.

Final Purification: The final product, H-Gly-Pro-NH2, is purified using techniques such as

reversed-phase high-performance liquid chromatography (RP-HPLC) to achieve the desired

level of purity.

Analytical Characterization
To ensure the identity and purity of synthesized H-Gly-Pro-NH2, a combination of analytical

techniques is employed.

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC is a powerful tool for assessing the purity of peptides. A C18 column is

commonly used with a mobile phase gradient of water and acetonitrile, both containing a small

amount of an ion-pairing agent like TFA (0.1%). The retention time of the peptide is a

characteristic property under specific chromatographic conditions. The purity is determined by

integrating the peak area of the desired peptide relative to the total peak area of all

components in the chromatogram.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of H-Gly-Pro-NH2. Techniques such

as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are

commonly employed. The expected monoisotopic mass for the protonated molecule [M+H]+
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would be approximately 172.108 g/mol . Tandem mass spectrometry (MS/MS) can be used to

sequence the dipeptide by fragmenting the parent ion and analyzing the resulting daughter

ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the molecule.

¹H NMR: The proton NMR spectrum will show characteristic signals for the protons of the

glycine and proline residues, as well as the amide protons. The chemical shifts and coupling

patterns of these signals can be used to confirm the structure of the dipeptide. In deuterated

water (D2O), the exchangeable amide and amine protons may not be observed[3].

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the seven carbon

atoms in the molecule, further confirming its structure.

Biological Significance and Applications
While specific biological activities of H-Gly-Pro-NH2 are not extensively documented, peptides

containing the Gly-Pro motif are known to be biologically active and have various applications.

Potential as a Neuromodulatory Agent
Glycine itself is an inhibitory neurotransmitter in the central nervous system, and proline-

containing peptides are known to cross the blood-brain barrier. Therefore, H-Gly-Pro-NH2 may

exhibit neuromodulatory effects and could be investigated for its potential in neurological

research.

Role in Collagen Metabolism
The Gly-Pro sequence is a common motif in collagen, the most abundant protein in mammals.

Dipeptides derived from collagen breakdown can have biological effects. H-Gly-Pro-NH2 could

potentially play a role in signaling pathways related to collagen synthesis or degradation.

Drug Delivery and Development
The proline residue can impart resistance to enzymatic degradation, which is a desirable

property for peptide-based drugs. The C-terminal amidation also generally increases the
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stability and bioavailability of peptides. These features make H-Gly-Pro-NH2 an interesting

scaffold for the development of more stable and potent peptide analogs.

Figure 2: Potential research applications of H-Gly-Pro-NH2.

Conclusion
H-Gly-Pro-NH2 is a dipeptide amide with potential for further investigation in various scientific

fields. While its specific biological roles are still being elucidated, its structural features suggest

it could be a valuable tool in neuroscience, biochemistry, and drug discovery. The synthesis

and characterization methods outlined in this guide provide a solid foundation for researchers

to produce and validate this compound for their studies. Further research into the specific

biological activities of H-Gly-Pro-NH2 is warranted to fully understand its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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